![molecular formula C16H19FN2OS B2678488 2-((4-fluorophenyl)thio)-N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)acetamide CAS No. 1421483-93-3](/img/structure/B2678488.png)
2-((4-fluorophenyl)thio)-N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-fluorophenyl)thio)-N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that is used for various research applications, including medicinal chemistry, drug discovery, and neuroscience. The compound has shown promising results in various studies, and its mechanism of action and physiological effects have been extensively researched.
Scientific Research Applications
Imaging Applications in Glioblastoma Multiforme
Translocator Protein (TSPO) Imaging : A study on TSPO imaging using specific radioligands highlighted its utility in predicting the progression of glioblastoma multiforme (GBM), suggesting a less susceptibility to changes in blood-brain barrier permeability compared to other imaging agents. This research underscores the potential of specific molecular imaging agents in enhancing the diagnostic and prognostic capabilities in neuro-oncology (Jensen et al., 2015).
Drug Metabolism and Pharmacokinetics
Acetaminophen Metabolism Studies : Investigations into the metabolism of acetaminophen have led to the identification of various metabolites, providing insights into drug processing within the human body. These studies are crucial for understanding the safety and efficacy profiles of medications, guiding dosing recommendations, and identifying potential metabolic pathways for therapeutic intervention (Mrochek et al., 1974).
Pharmacogenetics
Influence of Genetic Variability on Drug Metabolism : A population pharmacokinetic and pharmacogenetic study on acetaminophen highlighted how genetic variability impacts drug metabolism, specifically through UDP-glucuronosyltransferase (UGT) genetic variants. This field of research is pivotal in personalized medicine, offering pathways to customize drug therapy based on individual genetic profiles (Linakis et al., 2018).
Neuropharmacology
Nicotinic Acetylcholine Receptor Binding in Smokers : Research on the binding of specific ligands to nicotinic acetylcholine receptors in the context of cigarette smoking has shed light on the neuropharmacological effects of nicotine and its potential impact on receptor occupancy and desensitization. Such studies contribute to our understanding of addiction and can inform the development of treatments for tobacco dependence (Brody et al., 2006).
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-(4-pyrrolidin-1-ylbut-2-ynyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN2OS/c17-14-5-7-15(8-6-14)21-13-16(20)18-9-1-2-10-19-11-3-4-12-19/h5-8H,3-4,9-13H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANDLHWBVAYLXKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC#CCNC(=O)CSC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-fluorophenyl)thio)-N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.